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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B7801925

For Immediate Release

This guide provides a comprehensive comparison of the repellent efficacy of 2-Undecanone
against other leading natural alternatives, with DEET included as a benchmark standard. The
information is tailored for researchers, scientists, and professionals in drug development,
presenting quantitative data from peer-reviewed studies, detailed experimental protocols, and
visualizations of molecular mechanisms.

Executive Summary

2-Undecanone, a naturally derived compound from the wild tomato plant (Lycopersicon
hirsutum), demonstrates significant repellent activity against various arthropods. Marketed in
formulations such as BioUD®, it has shown efficacy comparable to, and in some field trials,
superior to moderate concentrations of DEET.[1][2] Other prominent natural repellents, such as
p-Menthane-3,8-diol (PMD) from Oil of Lemon Eucalyptus and Nepetalactone from Catnip Oil,
also exhibit potent repellent properties. Their mechanisms of action differ, with 2-Undecanone
primarily functioning as an odorant receptor antagonist and Nepetalactone acting as an agonist
of the insect's irritant receptor, TRPAL1.[3][4]

Comparative Efficacy Data

The following tables summarize the quantitative performance of 2-Undecanone and other
selected repellents from various laboratory and field studies. It is critical to note that direct
comparisons are best made within the same study due to variations in experimental conditions.
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Table 1: Efficacy Against Aedes aegypti (Yellow Fever Mosquito)

Repellent
Active
Ingredient

Concentration

Mean
Protection
Time (Hours)

Percent
Repellency

Study Notes

2-Undecanone
(BioUD®)

7.75%

80.4% (avg. over
6h)

Arm-in-cage;
comparable to
7% DEET.[1][5]

DEET

7%

80.2% (avg. over
6h)

Arm-in-cage
study directly
comparing with
BioUD®.[5]

DEET

15%

>6.0

96.6% (avg. over
6h)

Arm-in-cage
study directly
comparing with
BioUD®.[5]

Nepetalactone
(Catnip Oil)

1.0%

>95% (at 2

hours)

Landing rate
inhibition assay;
efficacy
diminished after
2-4 hours.[6][7]

p-Menthane-3,8-
diol (PMD)

20%

>6.0

90-95%

Laboratory
studies showed
efficacy similar to
DEET forupto 8
hours.[8]

p-Menthane-3,8-
diol (PMD)

25% (in NEO-
PART™)

14.2

Not Specified

Arm-in-cage;
prolonged action

formulation.[9]

Table 2: Efficacy Against Ticks (Dermacentor variabilis & Amblyomma americanum)
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Repellent
. . Repellency .
Active Concentration e Target Species  Study Notes
etric
Ingredient
2-Undecanone >90% for 5 ) On cotton cloth.
) 7.75% A. americanum
(BioUD®) weeks [8]
2-Undecanone Repellent for at o On human skin.
) 7.75% D. variabilis

(BioUD®) least 2.5h [1][2]
In vitro two-

DEET 98.1% High Repellency Both choice assays on
treated cloth.[8]
In vitro two-

p-Menthane-3,8- . .

) 30% High Repellency Both choice assays on

diol (OLE)
treated cloth.[8]
In vitro two-

IR3535 19.6% High Repellency Both choice assays on

treated cloth.[8]

Experimental Protocols

The primary method for evaluating topical repellents cited in this guide is the Arm-in-Cage
assay. This widely accepted methodology provides quantifiable data on the Complete
Protection Time (CPT) and percentage repellency of a substance.[3]

Arm-in-Cage Repellent Assay Protocol

e Subject Recruitment: Human volunteers are recruited according to approved ethical
guidelines. A baseline of attractiveness to the target mosquito species is often established.

e Mosquito Population: A cage (e.g., 40x40x40 cm) is populated with a standardized number of
host-seeking female mosquitoes (typically 200) of a specific species (Aedes aegypti,
Anopheles gambiae, etc.).[10]

» Repellent Application: A precise dose of the repellent formulation is applied evenly to a
defined area on a volunteer's forearm (e.g., from elbow to wrist). The hand is covered with a
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non-treated, bite-proof glove. A control arm, treated with a placebo or left untreated, is used
for comparison.

o Exposure: The treated forearm is inserted into the cage for a fixed period (e.g., 3 minutes).

+ Data Collection: The number of mosquito landings and/or probes (attempts to bite) is
recorded. The primary endpoint is often the "Complete Protection Time" (CPT), defined as
the time from application until the first confirmed bite.[10]

o Time Course: The exposure step is repeated at regular intervals (e.g., every 30-60 minutes)
to determine the duration of the repellent's effectiveness, until repellent failure is confirmed.
[10][11]

Visualization of Mechanisms and Workflows
Molecular Mechanism of Action

The repellent effects of 2-Undecanone and Nepetalactone are mediated through distinct
molecular pathways in the insect's olfactory system.

Olfactory Sensory Neuron

Orco

Co-receptor

Host Odorant
(e.g., Indole)

normally binds & activates

) o Odorant Receptor blocks lon Channel
binds & inhibits (e.g., AaOR2) (Closed)

________

Figure 1: Mechanism of 2-Undecanone (Antagonism)
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Click to download full resolution via product page
Caption: 2-Undecanone acts by blocking odorant receptors, preventing host recognition.

2-Undecanone functions by inhibiting the insect's odorant receptors (ORs). For example, it can
block the Aedes aegypti OR2 (AaOR?2), which is normally activated by the human-emitted
odorant indole, thereby masking the host's chemical signature.[4][12]

Sensory Neuron

Nepetalactone directly activates . Neuron Depolarization Aversive Behavior
(from Catnip) IRIFAT ETE REespey (Pain/Irritant Signal) (Repellency)

Figure 2: Mechanism of Nepetalactone (Agonism)

Click to download full resolution via product page
Caption: Nepetalactone activates the TRPAL irritant channel, causing aversion.

In contrast, Nepetalactone, the active compound in catnip, directly activates the Transient
Receptor Potential Ankyrin 1 (TRPAL) ion channel.[3][10][11][13][14] This channel functions as
a "pain” or irritant receptor in insects. Its activation leads to aversive behavior, effectively
repelling the mosquito.[3][13] Interestingly, insect TRPAL channels are activated by
Nepetalactone, while human TRPAL is not, highlighting its potential as a selective repellent.[3]
[13][14]

Experimental Workflow

The process for evaluating repellent efficacy follows a structured, multi-step protocol to ensure
reliable and reproducible results.
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Figure 3: Arm-in-Cage Experimental Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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